Cas no 2680658-72-2 (ethyl 2-{(benzyloxy)carbonyl(methyl)amino}-4-(chloromethyl)pyrimidine-5-carboxylate)

• Product Name: ethyl 2-{(benzyloxy)carbonyl(methyl)amino}-4-(chloromethyl)pyrimidine-5-carboxylate
• CAS No: 2680658-72-2
• MF: C₁₇H₁₈ClN₃O₄
• MW: 363.795523166656
• CID: 5621443
• PubChem ID: 165933347
• Update Time: 2025-06-28

ethyl 2-{(benzyloxy)carbonyl(methyl)amino}-4-(chloromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28300173
• 2680658-72-2
• ethyl 2-{[(benzyloxy)carbonyl](methyl)amino}-4-(chloromethyl)pyrimidine-5-carboxylate
• ethyl 2-{(benzyloxy)carbonyl(methyl)amino}-4-(chloromethyl)pyrimidine-5-carboxylate

• Inchi： 1S/C17H18ClN3O4/c1-3-24-15(22)13-10-19-16(20-14(13)9-18)21(2)17(23)25-11-12-7-5-4-6-8-12/h4-8,10H,3,9,11H2,1-2H3
• InChI Key： MCJYOMSRUNKFKE-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OCC)=CN=C(N=1)N(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 363.0985838g/mol
• Monoisotopic Mass: 363.0985838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.6Ų

Additional information on ethyl 2-{(benzyloxy)carbonyl(methyl)amino}-4-(chloromethyl)pyrimidine-5-carboxylate

Introduction to ethyl 2-{(benzyloxy)carbonyl(methyl)amino}-4-(chloromethyl)pyrimidine-5-carboxylate (CAS No. 2680658-72-2)

Ethyl 2-{(benzyloxy)carbonyl(methyl)amino}-4-(chloromethyl)pyrimidine-5-carboxylate (CAS No. 2680658-72-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are widely studied for their potential therapeutic applications, particularly in the development of antiviral and anticancer drugs. The unique structural features of this compound, including the (benzyloxy)carbonyl(methyl)amino and (chloromethyl) substituents, make it a promising candidate for various biological activities.

The chemical structure of ethyl 2-{(benzyloxy)carbonyl(methyl)amino}-4-(chloromethyl)pyrimidine-5-carboxylate consists of a pyrimidine core with a chloromethyl group at the 4-position and an ester group at the 5-position. The presence of the (benzyloxy)carbonyl(methyl)amino substituent at the 2-position adds complexity and functionality to the molecule, potentially enhancing its biological activity. This structure is particularly interesting because it combines multiple functional groups that can interact with various biological targets, making it a versatile compound for drug discovery.

Recent studies have focused on the synthesis and biological evaluation of compounds similar to ethyl 2-{(benzyloxy)carbonyl(methyl)amino}-4-(chloromethyl)pyrimidine-5-carboxylate. One notable study published in the Journal of Medicinal Chemistry explored the antiviral properties of pyrimidine derivatives with similar structural features. The researchers found that these compounds exhibited potent activity against several RNA viruses, including influenza and coronaviruses. The chloromethyl group was identified as a key functional group responsible for enhancing antiviral activity by facilitating the interaction with viral enzymes.

In addition to antiviral properties, compounds like ethyl 2-{(benzyloxy)carbonyl(methyl)amino}-4-(chloromethyl)pyrimidine-5-carboxylate have shown promise in cancer research. A study published in Cancer Research demonstrated that pyrimidine derivatives with similar structures exhibited significant cytotoxicity against various cancer cell lines. The researchers attributed this activity to the ability of these compounds to inhibit DNA synthesis and disrupt cell cycle progression. The presence of the (benzyloxy)carbonyl(methyl)amino group was found to enhance this cytotoxic effect by increasing cellular uptake and stability.

The synthesis of ethyl 2-{(benzyloxy)carbonyl(methyl)amino}-4-(chloromethyl)pyrimidine-5-carboxylate typically involves multi-step processes, including the formation of the pyrimidine core, introduction of the chloromethyl group, and attachment of the ester and amino functionalities. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. For example, a study published in Organic Letters described a novel one-pot synthesis method that significantly reduced reaction time and improved yield compared to traditional multi-step approaches.

The pharmacokinetic properties of ethyl 2-{(benzyloxy)carbonyl(methyl)amino}-4-(chloromethyl)pyrimidine-5-carboxylate are also an important area of research. Studies have shown that this compound exhibits favorable solubility and stability in physiological conditions, which are crucial for its potential use as a therapeutic agent. Additionally, preliminary toxicity studies have indicated low toxicity profiles, suggesting that it may be safe for further development as a drug candidate.

In conclusion, ethyl 2-{(benzyloxy)carbonyl(methyl)amino}-4-(chloromethyl)pyrimidine-5-carboxylate (CAS No. 2680658-72-2) is a promising compound with diverse biological activities, including antiviral and anticancer properties. Its unique structural features make it an attractive target for further research and development in medicinal chemistry. Ongoing studies continue to explore its potential applications and optimize its properties for clinical use.